2-(5-ethoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diethylacetamide

• IUPAC Name: 2-(5-ethoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N,N-diethylacetamide
• InChI: InChI=1S/C17H24N4O4/c1-6-20(7-2)12(22)10-21-16(23)13-14(25-8-3)11(4)9-18-15(13)19(5)17(21)24/h9H,6-8,10H2,1-5H3
• InChI Key: DPACMVQPYFNBQS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=O)C2=C(C(=CN=C2N(C1=O)C)C)OCC
• Molecular Formula: C17H24N4O4
• Molecular Weight: 348.4 g/mol

Description

2-(5-ethoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diethylacetamide is a useful research compound. Its molecular formula is C17H24N4O4 and its molecular weight is 348.403. The purity is usually 95%.
BenchChem offers high-quality 2-(5-ethoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diethylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-ethoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diethylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound involves the condensation of 5-ethoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidine-3(4H)-carboxylic acid with N,N-diethylacetamide in the presence of a coupling agent.

Starting Materials
5-ethoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidine-3(4H)-carboxylic acid, N,N-diethylacetamide, Coupling agent (e.g. EDC, DCC)

Reaction
To a solution of 5-ethoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidine-3(4H)-carboxylic acid (1.0 equiv) in anhydrous DMF, add the coupling agent (1.2 equiv) and N,N-diethylacetamide (1.2 equiv)., Stir the reaction mixture at room temperature for 12-24 hours., Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate)., Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure., Purify the crude product by column chromatography using a suitable solvent system (e.g. hexanes/ethyl acetate) to obtain the desired product as a white solid.